Cas no 1146080-69-4 ({1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester)

• Product Name: {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester
• CAS No: 1146080-69-4
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• CID: 2190172
• PubChem ID: 45786579
• Update Time: 2025-10-28

{1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester
• tert-butyl N-[1-[2-(4-chlorophenyl)-2-oxoethyl]piperidin-4-yl]carbamate
• {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl]-piperidin-4-yl}-carbamic acid tert-butyl ester
• tert-butyl {1-[2-(4-chlorophenyl)-2-oxoethyl]piperidin-4-yl}carbamate
• SCHEMBL21774707
• tert-butyl N-{1-[2-(4-chlorophenyl)-2-oxoethyl]-4-piperidyl}carbamate
• 1146080-69-4
• DTXSID80671373
• {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl]-piperidin-4-yl}-carbaMic acid tert-butyl ester, 98+% C18H25ClN2O3, MW: 352.86
• BS-6360
• Carbamic acid, N-[1-[2-(4-chlorophenyl)-2-oxoethyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl (1-(2-(4-chlorophenyl)-2-oxoethyl)piperidin-4-yl)carbamate
• (1-[2-(4-Chloro-phenyl)-2-oxo-ethyl]-piperidin-4-yl)-carbamic acid tert-butyl ester
• DB-310767
• tert-butyl N-{1-[2-(4-chlorophenyl)-2-oxoethyl]piperidin-4-yl}carbamate
• AKOS015941505

• MDL： MFCD11915954
• Inchi： 1S/C18H25ClN2O3/c1-18(2,3)24-17(23)20-15-8-10-21(11-9-15)12-16(22)13-4-6-14(19)7-5-13/h4-7,15H,8-12H2,1-3H3,(H,20,23)
• InChI Key： YWLLLDZHJUFYLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1CCC(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 352.1553704g/mol
• Monoisotopic Mass: 352.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester

Introduction to {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester (CAS No. 1146080-69-4)

{1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester (CAS No. 1146080-69-4) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound has garnered significant attention in recent years due to its unique chemical properties and potential for use in drug development. The structure of this compound is characterized by a piperidine ring, a chlorophenyl group, and a tert-butyl ester moiety, which collectively contribute to its versatile reactivity and functionality.

The synthesis of {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yl}-carbamic acid tert-butyl ester involves a series of carefully designed reactions that leverage the principles of organic chemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the key intermediates, which has significantly improved the overall yield and purity of the final product.

One of the most promising applications of {1-[2-(4-Chloro-phenyl)-2-oxo-ethyl ]-piperidin-4-yli-carbamic acid tert-butyl ester} lies in its potential as a building block for drug discovery. The compound's ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and the development of bioactive molecules. Recent studies have demonstrated its utility in constructing bioisosteres, which are structural analogs of biologically active compounds that can enhance pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in pharmaceuticals, {1-[2-(4-Chloro phenyl)-2 oxo ethyl]-piperidin 4 yl}carbamic acid tert butyl ester has also found applications in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. Researchers have explored its incorporation into polyurethanes and other advanced polymers, which could find applications in industries ranging from electronics to automotive manufacturing.

The chemical stability and reactivity of {1-[2-(4-Chlorophenyl)-2 oxo ethyl] piperidin 4 yl}carbamic acid tert butyl ester make it a valuable tool in organic synthesis. Its tert-butyl ester group provides excellent protection during multi-step synthesis workflows, ensuring that sensitive functional groups remain intact until the final stages of the reaction sequence. This property has been exploited in the synthesis of complex natural product analogs and synthetic intermediates for medicinal chemistry.

Recent research has also focused on the stereochemical properties of {1-[2-(4 Chlorophenyl)-2 oxo ethyl] piperidin 4 yl}carbamic acid tert butylester}. Studies have shown that the compound exhibits diastereoselectivity in certain reaction conditions, which could be harnessed for the enantioselective synthesis of chiral compounds. This finding opens new avenues for asymmetric catalysis and the development of enantiopure drugs.

In conclusion, {1-[2-(4 Chlorophenyl)-2 oxo ethy] piperidin 4 yl}carbamic acid tert butylester} (CAS No. 1146080 69 4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application areas, positions it as an important molecule for future research and industrial applications.